N-cyano-3-ethyl-N-{[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline

• IUPAC Name: (3-ethylphenyl)-[[3-(furan-3-yl)-1,2,4-oxadiazol-5-yl]methyl]cyanamide
• InChI: InChI=1S/C16H14N4O2/c1-2-12-4-3-5-14(8-12)20(11-17)9-15-18-16(19-22-15)13-6-7-21-10-13/h3-8,10H,2,9H2,1H3
• InChI Key: NWSLCINIGONJJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N(CC2=NC(=NO2)C3=COC=C3)C#N
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials chosen and the specific conditions under which the reactions are carried out.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the cyano group might make the compound susceptible to reactions with nucleophiles, while the presence of the aromatic rings might allow for electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar cyano group and the aromatic rings might influence its solubility, while the presence of the nitrogen and oxygen atoms might allow for hydrogen bonding.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, compounds containing cyano groups can sometimes be toxic or harmful if ingested or inhaled.

Future Directions

Future research on this compound could involve studying its reactivity, investigating its potential uses (for example, in pharmaceuticals or materials science), or exploring its physical properties in more detail.